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Compound of Interest

Compound Name: NSC-65847

Cat. No.: B15563967 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation of a stock solution of NSC-
65847, a dual inhibitor of viral and Streptococcus pneumoniae neuraminidase. Adherence to

these guidelines is crucial for ensuring the accuracy and reproducibility of experimental results.

Chemical Properties and Storage
A summary of the relevant properties and storage conditions for NSC-65847 is provided in the

table below.
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Property Value Reference

Molecular Formula C34H26N6Na4O13S4 [1]

Molecular Weight 946.81 g/mol [1]

Solubility Soluble in DMSO [2]

Storage of Dry Powder

0 - 4°C for short term (days to

weeks), -20°C for long term

(months to years)

[2]

Stock Solution Storage

Information not explicitly

available, but generally -20°C

or -80°C is recommended for

DMSO stock solutions.

Safety Precautions
Before handling NSC-65847, it is essential to review the Safety Data Sheet (SDS) and adhere

to standard laboratory safety practices.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

gloves, and a lab coat.[3][4][5]

Handling: Avoid inhalation of dust and direct contact with skin and eyes.[3][4][6] In case of

contact, flush the affected area with copious amounts of water.[4][5]

Work Area: Handle the compound in a well-ventilated area, preferably in a chemical fume

hood.[3]

Experimental Protocol: Preparation of a 10 mM NSC-
65847 Stock Solution in DMSO
This protocol outlines the steps to prepare a 10 mM stock solution of NSC-65847 in dimethyl

sulfoxide (DMSO). For cell-based assays, it is recommended to prepare a stock solution at a

concentration at least 1000 times higher than the final working concentration.[1]

Materials:
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NSC-65847 powder

Anhydrous/molecular sieve-treated DMSO

Sterile microcentrifuge tubes or vials

Calibrated balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Equilibration: Allow the vial of NSC-65847 powder to equilibrate to room temperature before

opening to prevent condensation.

Weighing: Accurately weigh the desired amount of NSC-65847 powder in a sterile

microcentrifuge tube.

Calculation Example: To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 946.81 g/mol = 9.4681 mg

Dissolution: Add the calculated volume of DMSO to the microcentrifuge tube containing the

NSC-65847 powder.

Mixing: Vortex the solution until the compound is completely dissolved. Gentle warming (e.g.,

in a 37°C water bath) may be used to aid dissolution if necessary. Visually inspect the

solution to ensure there are no visible particles.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or

-80°C in a dark, dry place.
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Experimental Workflow for NSC-65847 Stock Solution
Preparation

Preparation

Storage

Start: Equilibrate NSC-65847 to Room Temperature

Weigh NSC-65847 Powder

1.

Add Anhydrous DMSO

2.

Vortex to Dissolve

3.

Aliquot into Single-Use Tubes

4.

Store at -20°C or -80°C

5.

Click to download full resolution via product page

Caption: Workflow for preparing NSC-65847 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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